molecular formula C9H12N2O4 B6229278 2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid CAS No. 26629-10-7

2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid

Cat. No. B6229278
CAS RN: 26629-10-7
M. Wt: 212.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid” is a chemical compound with the formula C9H12N2O4 . It is related to the compound “tert-butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate”, which has a molecular weight of 270.29 .


Synthesis Analysis

The synthesis of related compounds has been described in the literature. For example, “cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione”, a key intermediate in the synthesis of spirotetramat, was synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material .


Molecular Structure Analysis

The InChI code for the related compound “tert-butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate” is 1S/C12H18N2O5/c1-11(2,3)19-10(17)14-6-4-5-12(7-14)8(15)13-9(16)18-12/h4-7H2,1-3H3,(H,13,15,16) .


Physical And Chemical Properties Analysis

The related compound “tert-butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate” is a solid at room temperature and should be stored in a refrigerator . The compound “2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid” has a molecular weight of 212.20 .

Safety and Hazards

The related compound “tert-butyl 2,4-dioxo-1-oxa-3,7-diazaspiro[4.5]decane-7-carboxylate” has been assigned the GHS07 pictogram and carries the hazard statements H302, H315, H319, H335 .

Future Directions

Future research could focus on further elucidating the synthesis, properties, and potential applications of “2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid” and related compounds. The role of substituents on the cyclohexane ring in supramolecular arrangements could be of particular interest .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid involves the reaction of a spirocyclic lactam with an oxidizing agent to form the desired compound.", "Starting Materials": [ "Spirocyclic lactam", "Oxidizing agent" ], "Reaction": [ "The spirocyclic lactam is reacted with the oxidizing agent to form an intermediate compound.", "The intermediate compound is then hydrolyzed to form the final product, 2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid." ] }

CAS RN

26629-10-7

Product Name

2,4-dioxo-1,3-diazaspiro[4.5]decane-7-carboxylic acid

Molecular Formula

C9H12N2O4

Molecular Weight

212.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.